3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one
Overview
Description
3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one is a synthetic compound that has been studied for its potential applications in scientific research. This compound is an example of a pyrimidine-based scaffold, which is a type of small organic molecule that is composed of nitrogen and carbon atoms. It is often used in drug design, due to its structural similarity to other compounds that are involved in biological processes.
Scientific Research Applications
3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one has a variety of applications in scientific research. It has been used in the development of inhibitors of protein-protein interactions, as well as in the study of enzyme-inhibitor complexes. It has also been used as a model compound to study the structure and function of other compounds, such as small molecules and peptides. Additionally, this compound has been studied for its potential applications in the development of drugs for the treatment of various diseases, such as cancer and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one is not yet fully understood. However, it is believed to act as an inhibitor of protein-protein interactions. It is believed that this compound binds to the active site of proteins, which prevents them from interacting with other molecules. Additionally, this compound may also bind to the active site of enzymes, which prevents them from catalyzing reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one are not yet fully understood. However, it is believed that this compound may have an effect on the production of certain proteins, as well as on the activity of certain enzymes. Additionally, this compound may have an effect on the activity of certain receptors, which could lead to changes in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one in laboratory experiments has several advantages. This compound is relatively easy to synthesize and is stable under a variety of conditions. Additionally, this compound is non-toxic and has a low cost. However, there are also some limitations to the use of this compound in laboratory experiments. For example, this compound is not soluble in water, which can limit its ability to be used in certain types of experiments. Additionally, this compound is not very reactive, which can limit its use in certain types of reactions.
Future Directions
The future direction of 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one research includes further exploration of its potential applications in the development of drugs for the treatment of various diseases. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound, as well as its mechanism of action. Additionally, further research could be conducted to optimize the synthesis of this compound, as well as to develop new synthesis methods. Finally, this compound could be further studied to explore its potential as an inhibitor of protein-protein interactions, as well as its potential to be used in the development of inhibitors of enzyme-inhibitor complexes.
Synthesis Methods
The synthesis of 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one is a multi-step process. The first step involves the reaction of 4-chlorophenyl isocyanate with 2,6-difluorophenylmagnesium bromide to form the intermediate 4-chlorophenyl-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one. The second step involves the deprotection of the intermediate with trifluoroacetic acid, which yields the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one involves the condensation of 4-chlorobenzaldehyde with 2,6-difluoroacetophenone to form chalcone, which is then reacted with urea in the presence of acetic acid to yield the target compound.", "Starting Materials": [ "4-chlorobenzaldehyde", "2,6-difluoroacetophenone", "urea", "acetic acid" ], "Reaction": [ "Step 1: Condensation of 4-chlorobenzaldehyde with 2,6-difluoroacetophenone in the presence of a base such as potassium hydroxide to form chalcone.", "Step 2: Reaction of chalcone with urea in the presence of acetic acid as a solvent to form 3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one." ] } | |
CAS RN |
176523-55-0 |
Product Name |
3-(4-chlorophenyl)-6-(2,6-difluorophenyl)-1,2,3,4-tetrahydropyrimidin-2-one |
Molecular Formula |
C16H11ClF2N2O |
Molecular Weight |
320.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
